Cas no 69922-26-5 (4-chloro-2-fluoro-1-isocyanatobenzene)

• Product Name: 4-chloro-2-fluoro-1-isocyanatobenzene
• CAS No: 69922-26-5
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• MDL: MFCD03701600
• CID: 391137
• PubChem ID: 4558203
• Update Time: 2025-04-19

4-chloro-2-fluoro-1-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-2-fluoro-1-isocyanato-
• 4-chloro-2-fluoro-1-isocyanatobenzene
• AKOS000177819
• HHFPUBQPIUYQJW-UHFFFAOYSA-N
• VS-14341
• EN300-249689
• SCHEMBL163398
• 2-fluoro-4-chlorophenyl isocyanate
• 4-Chloro-2-fluorophenyl isocyanate
• 69922-26-5
• MFCD03701600
• DTXSID901296873
• 4-Chloro-2-fluorophenyl isocyanate, 97%
• 4-chloro-2-fluorophenylisocyanate
• 4-chloro-2-fluoro-1-isocyanato benzene
• GEO-03222

• MDL： MFCD03701600
• Inchi： 1S/C7H3ClFNO/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
• InChI Key： HHFPUBQPIUYQJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)N=C=O

Computed Properties

• Exact Mass: 170.98879
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes